Cas no 2416217-89-3 ((2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride)

• Product Name: (2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride
• CAS No: 2416217-89-3
• MF: C₁₇H₁₉ClN₂O₄
• MW: 350.796763658524
• MDL: MFCD32667842
• CID: 5675115
• PubChem ID: 146155419
• Update Time: 2025-10-28

(2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26673431
• (2R)-2-Amino-3-[4-(phenylmethoxycarbonylamino)phenyl]propanoic acid;hydrochloride
• (2R)-2-amino-3-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid hydrochloride
• 2416217-89-3
• (2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride

• MDL： MFCD32667842
• Inchi： 1S/C17H18N2O4.ClH/c18-15(16(20)21)10-12-6-8-14(9-7-12)19-17(22)23-11-13-4-2-1-3-5-13;/h1-9,15H,10-11,18H2,(H,19,22)(H,20,21);1H/t15-;/m1./s1
• InChI Key： AMHVHYOOEMTZRD-XFULWGLBSA-N
• SMILES： Cl.O(C(NC1C=CC(=CC=1)C[C@H](C(=O)O)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 350.1033348g/mol
• Monoisotopic Mass: 350.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Additional information on (2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride

(2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride: A Comprehensive Overview

Introduction

The compound with CAS No 2416217-89-3, known as (2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines an amino group, a benzyloxy carbonyl (Cbz) protecting group, and a phenyl ring, making it a versatile building block for various chemical modifications. Recent studies have highlighted its role in peptide synthesis and its potential as a precursor for bioactive compounds.

Chemical Structure and Synthesis

The molecular structure of (2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride is characterized by a chiral center at the second carbon atom, which imparts stereochemical properties to the molecule. The presence of the Cbz group ensures that the amino functionality is protected during synthetic procedures, allowing for precise control over reactivity. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, amide bond formations, and stereochemical resolutions. Researchers have recently optimized these synthesis pathways to enhance yield and purity, making this compound more accessible for large-scale applications.

Biological Activity and Applications

Recent studies have explored the biological activity of (2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride, particularly in the context of enzyme inhibition and drug delivery systems. The compound has shown promise as a substrate for proteases, with its Cbz group acting as a sensitive leaving group under specific enzymatic conditions. This property makes it a valuable tool in studying protease activity and developing inhibitors for diseases such as cancer and neurodegenerative disorders.

Furthermore, the chiral nature of this compound has been leveraged in asymmetric synthesis strategies, enabling the construction of complex molecular architectures with high enantioselectivity. Its application in peptide synthesis has also been documented, where it serves as a key intermediate in the assembly of bioactive peptides with defined stereochemistry.

Structural Optimization and Future Directions

Ongoing research is focused on optimizing the structure of (2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride to enhance its pharmacokinetic properties. Modifications to the side chains and functional groups are being investigated to improve solubility, bioavailability, and stability in physiological conditions. These efforts are expected to pave the way for its use in targeted drug delivery systems and personalized medicine.

In conclusion, (2R)-2-amino-3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid hydrochloride stands as a pivotal molecule in contemporary organic chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a cornerstone for future innovations in drug discovery and development.